Cas no 2228493-06-7 (2-bromo-4-(pyrrolidin-3-yloxy)-1,3-thiazole)

• Product Name: 2-bromo-4-(pyrrolidin-3-yloxy)-1,3-thiazole
• CAS No: 2228493-06-7
• MF: C₇H₉BrN₂OS
• MW: 249.128159284592
• CID: 6420011
• PubChem ID: 165677450
• Update Time: 2025-05-26

2-bromo-4-(pyrrolidin-3-yloxy)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(pyrrolidin-3-yloxy)-1,3-thiazole
• EN300-1926732
• 2228493-06-7

• Inchi： 1S/C7H9BrN2OS/c8-7-10-6(4-12-7)11-5-1-2-9-3-5/h4-5,9H,1-3H2
• InChI Key： IWHZFAJMVMEWNF-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)OC1CNCC1

Computed Properties

• Exact Mass: 247.96190g/mol
• Monoisotopic Mass: 247.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.4Ų

Additional information on 2-bromo-4-(pyrrolidin-3-yloxy)-1,3-thiazole

2-Bromo-4-(pyrrolidin-3-yloxy)-1,3-thiazole: A Comprehensive Overview

The compound with CAS No 2228493-06-7, commonly referred to as 2-bromo-4-(pyrrolidin-3-yloxy)-1,3-thiazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of the 1,3-thiazole ring system, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of a bromine atom at the 2-position and a pyrrolidin-3-yloxy group at the 4-position introduces unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and biological evaluations.

1,3-Thiazole derivatives have been extensively studied due to their diverse biological activities. Recent studies have highlighted the potential of these compounds as antitumor agents, anti-inflammatory agents, and antimicrobial agents. The substitution pattern in 2-bromo-4-(pyrrolidin-3-yloxy)-1,3-thiazole plays a crucial role in determining its pharmacological profile. The bromine atom at the 2-position is particularly significant as it can act as an electrophilic center for various nucleophilic substitutions, enabling the synthesis of additional derivatives with enhanced bioactivity.

The pyrrolidin-3-yloxy group attached to the 4-position of the thiazole ring contributes to the molecule's solubility and stability. Pyrrolidine is a saturated five-membered amine ring that is known for its ability to enhance drug-like properties such as absorption and bioavailability. This makes 2-bromo-4-(pyrrolidin-3-yloxy)-1,3-thiazole an attractive candidate for drug development programs targeting various therapeutic areas.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-bromo-4-(pyrrolidin-3-yloxy)-1,3-thiazole through a variety of methods. One notable approach involves the reaction of 1,3-thiazole with brominating agents in the presence of appropriate catalysts. This method ensures high yields and excellent purity of the final product. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process, further highlighting the versatility of this compound in modern chemical laboratories.

From a biological standpoint, 2-bromo-4-(pyrrolidin-3-yloxy)-1,3-thiazole has shown promising results in preclinical studies. For instance, it has demonstrated selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, studies have indicated that this compound may inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders.

The unique combination of structural features in 2-bromo-4-(pyrrolidin-3-yloxy)-1,3-thiazole also makes it an ideal scaffold for further chemical modifications. By altering substituents on the thiazole ring or modifying the pyrrolidine group, chemists can generate a library of derivatives with tailored properties for specific applications. This modular approach not only enhances the compound's versatility but also opens up new avenues for drug discovery.

In conclusion, CAS No 2228493-06-7, or 2-bromo-4-(pyrrolidin-3-yloxy)-1,3-thiazole, represents a significant advancement in heterocyclic chemistry with promising applications in pharmacology. Its unique structure and versatile properties make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future drug development strategies.